Cas no 898787-85-4 (3'-Bromo-3-(4-chlorophenyl)propiophenone)

3'-Bromo-3-(4-chlorophenyl)propiophenone is a brominated aromatic ketone derivative featuring a 4-chlorophenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct molecular structure, combining bromine and chlorine functional groups, enables selective reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both halogen atoms enhances its utility in constructing complex molecular frameworks. With high purity and stability under standard conditions, it is suitable for controlled synthetic applications. Researchers value this compound for its predictable reactivity and compatibility with a range of catalysts and reagents.

3'-Bromo-3-(4-chlorophenyl)propiophenone structure

898787-85-4 structure

Product Name:3'-Bromo-3-(4-chlorophenyl)propiophenone

CAS No:898787-85-4

MF:C₁₅H₁₂BrClO

MW:323.612182617188

CID:1946669

PubChem ID:24726080

Update Time:2025-06-21

3'-Bromo-3-(4-chlorophenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 3'-BROMO-3-(4-CHLOROPHENYL)PROPIOPHENONE
- 1-(3-bromophenyl)-3-(4-chlorophenyl)propan-1-one
- LogP
- 898787-85-4
- DTXSID50644473
- MFCD03843466
- AKOS016021894
- 3'-Bromo-3-(4-chlorophenyl)propiophenone
- MDL： MFCD03843466
- Inchi： 1S/C15H12BrClO/c16-13-3-1-2-12(10-13)15(18)9-6-11-4-7-14(17)8-5-11/h1-5,7-8,10H,6,9H2
- InChI Key： NTWAIIRQOGACPF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(CCC1C=CC(=CC=1)Cl)=O

Computed Properties

Exact Mass: 321.97601Da
Monoisotopic Mass: 321.97601Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 17.1Å²

3'-Bromo-3-(4-chlorophenyl)propiophenone Pricemore >>

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